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Compound of Interest

Compound Name: Razuprotafib

Cat. No.: B610421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Razuprotafib (formerly known as AKB-9778) is a potent and selective small-molecule inhibitor

of Vascular Endothelial-Protein Tyrosine Phosphatase (VE-PTP), a negative regulator of the

Tie2 receptor.[1][2] Inhibition of VE-PTP by Razuprotafib leads to Tie2 activation, promoting

vascular stability and offering therapeutic potential in various diseases, including diabetic

complications and glaucoma.[1][3] Proper dissolution and preparation of Razuprotafib are

critical for accurate and reproducible experimental results. This document provides detailed

protocols for dissolving Razuprotafib in Dimethyl Sulfoxide (DMSO) for use in research

applications.

Physicochemical Properties of Razuprotafib
A summary of the key physicochemical properties of Razuprotafib is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₆H₂₆N₄O₆S₃ [4]

Molecular Weight 586.70 g/mol [2][4]

CAS Number 1008510-37-9 [4]

Appearance White to light yellow solid [5]

Solubility in DMSO

≥ 60 mg/mL; 100 mg/mL

(170.44 mM) with ultrasonic

assistance

[4][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4][6]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[4][6]

Razuprotafib Signaling Pathway
Razuprotafib functions by inhibiting VE-PTP, which in turn activates the Tie2 signaling

pathway. This activation leads to the phosphorylation of downstream signaling molecules such

as AKT, eNOS, and ERK, ultimately promoting endothelial cell survival, vascular stabilization,

and reduced vascular leakage.[4][5]
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Razuprotafib's mechanism of action via VE-PTP inhibition.
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Experimental Protocols
Preparation of a Razuprotafib Stock Solution in DMSO
This protocol describes the preparation of a 100 mM Razuprotafib stock solution in DMSO.

Adjustments to the final concentration can be made by modifying the initial mass of

Razuprotafib and the volume of DMSO accordingly.

Materials:

Razuprotafib powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: Before handling, allow the Razuprotafib container to equilibrate

to room temperature to prevent condensation.

Weighing Razuprotafib: Carefully weigh the desired amount of Razuprotafib powder. For a

100 mM stock solution, this would be 58.67 mg per 1 mL of DMSO. For smaller volumes,

adjust accordingly (e.g., 5.87 mg for 100 µL).

Dissolution in DMSO:

Add the appropriate volume of high-purity DMSO to the vial containing the Razuprotafib
powder.[5]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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Ultrasonication (if necessary): If the compound does not fully dissolve with vortexing, place

the vial in an ultrasonic water bath.[4] Sonicate for 5-10 minute intervals until the solution is

clear and free of visible particulates.

Sterilization (Optional): If required for sterile cell culture experiments, the stock solution can

be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[6]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[4][6]

Note on DMSO: The hygroscopic nature of DMSO can impact the solubility of Razuprotafib. It

is highly recommended to use newly opened or anhydrous DMSO for the preparation of stock

solutions.[5]

Experimental Workflow for In Vitro Assays
The following diagram outlines a typical workflow for utilizing the Razuprotafib stock solution in

a cell-based in vitro experiment.
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Workflow for using Razuprotafib in cell-based assays.

Safety Precautions
Razuprotafib is intended for research use only.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.
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By following these guidelines and protocols, researchers can ensure the accurate and effective

use of Razuprotafib in their experimental setups, leading to reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aerpio Announces Strategic Review after Topline Results from Razuprotafib Glaucoma
Phase 2 Trial - BioSpace [biospace.com]

2. Razuprotafib | C26H26N4O6S3 | CID 46700782 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Tie2 Activation via VE-PTP Inhibition With Razuprotafib as an Adjunct to Latanoprost in
Patients With Open Angle Glaucoma or Ocular Hypertension - PMC [pmc.ncbi.nlm.nih.gov]

4. file.medchemexpress.com [file.medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. abmole.com [abmole.com]

To cite this document: BenchChem. [Application Notes and Protocols for Razuprotafib
Dissolution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610421#how-to-dissolve-razuprotafib-in-dmso-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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